Cas no 1361681-95-9 (2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl)

• Product Name: 2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl
• CAS No: 1361681-95-9
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4993949
• Update Time: 2025-06-13

2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl

• Inchi： 1S/C12H6Cl2FNO2/c13-7-4-5-8(9(14)6-7)12-10(15)2-1-3-11(12)16(17)18/h1-6H
• InChI Key： JEFJRBMLECEESF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=CC=1[N+](=O)[O-])F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 4.7
• Topological Polar Surface Area: 45.8

Additional information on 2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl

Recent Advances in the Study of 2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl (CAS: 1361681-95-9) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl (CAS: 1361681-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique halogen and nitro substituents, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a compound of high interest for researchers.

One of the key areas of research involving 2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl is its role as an intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of novel kinase inhibitors, which are critical in targeting cancer pathways. The compound's ability to undergo selective functionalization at the nitro and halogen sites has been leveraged to create a diverse library of derivatives with varying biological activities.

In addition to its synthetic applications, recent investigations have explored the compound's direct biological effects. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl exhibits moderate antimicrobial activity against Gram-positive bacteria, suggesting its potential as a lead compound for developing new antibiotics. The study also highlighted the importance of the nitro group in mediating this activity, as its reduction or removal significantly diminished the antimicrobial effects.

Another notable advancement is the use of 2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl in agrochemical research. A recent publication in Pest Management Science (2024) described its incorporation into novel herbicidal formulations. The compound's structural features were found to enhance the stability and bioavailability of the herbicides, leading to improved efficacy in field trials. This application underscores the versatility of 2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl beyond pharmaceutical contexts.

Despite these promising findings, challenges remain in optimizing the compound's properties for clinical or commercial use. Issues such as solubility, toxicity, and metabolic stability are currently under investigation. A 2024 review in Chemical Research in Toxicology emphasized the need for comprehensive toxicological profiling of 2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl and its derivatives to ensure their safety in potential applications.

In conclusion, 2,4-Dichloro-6'-fluoro-2'-nitro-biphenyl (CAS: 1361681-95-9) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemical development, highlight its significance in the field. Ongoing research aims to further explore its potential and address existing limitations, paving the way for its future utilization in various industries.